Cas no 1361518-54-8 (3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361518-54-8
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4967535
• Update Time: 2025-06-08

3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-9-2-3-10(13(17,18)19)20-12(9)6-4-7(14)11(16)8(15)5-6/h2-5H,1H3
• InChI Key： CJVDPNMWCRUPRS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(C(F)(F)F)N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361518-54-8)

3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine, with the CAS number 1361518-54-8, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its pyridine core, which is substituted with a methoxy group, a trichlorophenyl moiety, and a trifluoromethyl group. These functional groups contribute to its distinct chemical properties and reactivity.

The synthesis of 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 2-chloro-3-methoxypyridine with 3,4,5-trichlorophenylboronic acid in the presence of a palladium catalyst, followed by the introduction of the trifluoromethyl group through electrophilic substitution. This synthetic strategy has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of its physical properties, 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine is a solid at room temperature with a melting point ranging from 100 to 105°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetone. The compound's stability is influenced by its chemical structure; it is stable under normal laboratory conditions but may degrade when exposed to strong acids or bases.

The biological activity of 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine has been the subject of numerous studies. Research has shown that this compound exhibits potent insecticidal properties, making it a promising candidate for use in pest control applications. Specifically, it has been found to be effective against a wide range of insect pests, including those that are resistant to conventional insecticides. The mechanism of action is believed to involve disruption of the insect's nervous system through interaction with specific receptors or enzymes.

Beyond its agricultural applications, 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine has also shown potential in the pharmaceutical industry. Recent studies have explored its use as a lead compound for the development of new drugs targeting various diseases. For instance, preliminary research suggests that this compound may have antiviral properties against certain RNA viruses. Additionally, its ability to modulate specific cellular pathways makes it an attractive candidate for further investigation in drug discovery programs.

The environmental impact of 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine is an important consideration for its commercial use. Studies have evaluated its biodegradability and persistence in soil and water environments. Results indicate that while the compound is relatively stable under environmental conditions, it can be degraded by microbial activity over time. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 3-Methoxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361518-54-8) is a versatile compound with a wide range of potential applications in both agricultural and pharmaceutical sectors. Its unique chemical structure and biological activity make it an interesting subject for ongoing research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.